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Compound of Interest

Compound Name: CAY10701

Cat. No.: B15606189

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a comprehensive overview intended for laboratory personnel.
A specific Safety Data Sheet (SDS) for CAY10701 was not publicly available at the time of
writing. Therefore, the safety and handling information provided is based on general knowledge
of similar small molecule kinase inhibitors and data from other Cayman Chemical products.
Always consult the official product documentation and SDS when available and handle all
chemicals with appropriate caution.

Introduction

CAY10701 is identified as a c-Src kinase inhibitor, with the chemical name 6-benzoyl-3,7-
dihydro-2-(4-pentyn-1-yl)-5-phenyl-4h-pyrrolo[2,3-d]pyrimidin-4-one. The c-Src tyrosine kinase
IS @ non-receptor tyrosine kinase that plays a pivotal role in cell proliferation, differentiation,
survival, and migration. Dysregulation of c-Src activity has been implicated in the progression
of various cancers, making it a significant target for therapeutic intervention.[1][2] This guide
provides essential information on the safe handling of CAY10701, along with detailed
experimental protocols for its characterization as a c-Src inhibitor.

Safety and Handling

While a specific SDS for CAY10701 is not available, the following guidelines are based on best
practices for handling potent, biologically active small molecules in a laboratory setting.
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Hazard Identification

The hazards of CAY10701 have not been fully characterized. As a potent kinase inhibitor, it
should be treated as a potentially hazardous substance. Similar compounds can be harmful if
swallowed, inhaled, or absorbed through the skin, and may cause eye and skin irritation.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling CAY10701. This includes:
o Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A lab coat.

Storage and Handling

o Storage: CAY10701 should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials.

» Handling: Avoid creating dust. All handling of the solid compound should be done in a
chemical fume hood. Solutions should be prepared in a well-ventilated area. Avoid contact
with skin, eyes, and clothing. Wash hands thoroughly after handling.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

» In Case of Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
Seek medical attention.

« |If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of CAY10701.

Property Value

6-benzoyl-3,7-dihydro-2-(4-pentyn-1-yl)-5-
phenyl-4h-pyrrolo[2,3-d]pyrimidin-4-one

Chemical Name

Molecular Formula C24H19N302
Molecular Weight 381.4 g/mol
Appearance Crystalline solid
Purity >98%

Biological Activity and Mechanism of Action

CAY10701 is a selective inhibitor of the c-Src kinase.[1] c-Src is a key node in multiple
signaling pathways that control cellular processes critical for cancer development and
progression. By inhibiting c-Src, CAY10701 is expected to modulate these downstream
pathways, leading to anti-proliferative and anti-metastatic effects in cancer cells where c-Src is
activated.[1][2]

c-Src Signaling Pathway

The following diagram illustrates a simplified c-Src signaling pathway, highlighting its role in
activating downstream effectors like Akt and Erk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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